![molecular formula C11H11ClO3 B156725 2-[(4-Chloro-phenyl)-hydroxy-methyl]-acrylic acid methyl ester CAS No. 131469-67-5](/img/structure/B156725.png)
2-[(4-Chloro-phenyl)-hydroxy-methyl]-acrylic acid methyl ester
Overview
Description
2-[(4-Chloro-phenyl)-hydroxy-methyl]-acrylic acid methyl ester (4-CPME) is an organochlorine compound with a variety of applications in the medical and scientific fields. It is a white, crystalline solid with a melting point of 170-172°C and a boiling point of 278-280°C. 4-CPME is soluble in chloroform, benzene, and ethanol, and insoluble in water. 4-CPME is widely used in laboratory experiments because of its low toxicity and high solubility.
Scientific Research Applications
Suzuki–Miyaura Coupling
The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. It involves the cross-coupling of aryl or vinyl boron compounds with organic halides or pseudohalides. The success of SM coupling lies in its mild reaction conditions and functional group tolerance2-[(4-Chloro-phenyl)-hydroxy-methyl]-acrylic acid methyl ester can serve as an organoboron reagent in SM coupling reactions, facilitating the creation of complex molecules with diverse applications .
Synthesis of 4-Chloro-2-methylbenzophenone
This compound can be synthesized from 4-chloro-2-methylbenzoic acid via a multi-step process. One notable application is its use in the synthesis of 4-chloro-2-methylbenzophenone through Friedel-Crafts acylation with benzene .
Mechanism of Action
Target of Action
Similar compounds have been known to target plant acetyl-coa carboxylase (accase) which plays a crucial role in fatty acid biosynthesis .
Mode of Action
Compounds with similar structures have been known to inhibit plant accase . This inhibition disrupts the normal biosynthesis of fatty acids in plants, leading to their death .
Biochemical Pathways
The compound likely affects the fatty acid biosynthesis pathway in plants by inhibiting the enzyme ACCase . This disruption in the pathway can lead to uncontrolled growth in plants, often referred to as "growing to death" .
Pharmacokinetics
Similar compounds, when applied as an ester, undergo metabolism in the target plant leading to the parent acid which is responsible for the herbicidal action .
Result of Action
The result of the compound’s action is likely the death of the target plants due to the disruption of normal fatty acid biosynthesis . This is caused by the compound’s inhibition of the enzyme ACCase, leading to uncontrolled growth .
Action Environment
It’s known that environmental conditions such as temperature, humidity, and ph can affect the activity and stability of similar compounds .
properties
IUPAC Name |
methyl 2-[(4-chlorophenyl)-hydroxymethyl]prop-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClO3/c1-7(11(14)15-2)10(13)8-3-5-9(12)6-4-8/h3-6,10,13H,1H2,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GBKHNNKNMGBHSY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(=C)C(C1=CC=C(C=C1)Cl)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00438940 |
Source
|
| Record name | Methyl 2-[(4-chlorophenyl)(hydroxy)methyl]prop-2-enoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00438940 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
131469-67-5 |
Source
|
| Record name | Methyl 2-[(4-chlorophenyl)(hydroxy)methyl]prop-2-enoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00438940 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
